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Compound of Interest

Compound Name: Acid Blue 161

CAS No.: 12392-64-2

Cat. No.: B085170 Get Quote

Application Note: Targeted Extraction and Recovery Protocols for Acid Blue 161

Abstract
Acid Blue 161 (AB161) is a recalcitrant, 1:2 chromium-complex azo dye widely used in the

wool and polyamide textile sectors. Unlike simple azo dyes, its heavy metal core and high

stability render it resistant to conventional biodegradation. This guide moves beyond

destructive "removal" methods (e.g., Fenton oxidation) to focus on extraction and recovery. We

present three distinct protocols: Reactive Liquid-Liquid Extraction (LLE) for high-selectivity

purification, Regenerable Solid-Phase Extraction (SPE) for cost-effective bulk recovery, and

Nanofiltration (NF) for continuous volume reduction.

Physicochemical Profile: The Target Molecule
Effective extraction requires exploiting the specific molecular attributes of AB161.
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Property Value / Characteristic Implication for Extraction

C.I. Name Acid Blue 161 (C.I. 15706)
Anionic character dominates

behavior.

Structure 1:2 Chromium Complex Azo

High stability; resistant to

heat/light. Large molecular

size (>800 Da).[1]

Charge
Anionic (Sulfonate groups:

)

Highly soluble in water;

precipitates at very low pH or

high ionic strength.

578 nm (pH dependent)
Primary quantification

wavelength.

pKa ~1.5 - 2.5 (Sulfonic acid)
Remains ionized (negative) at

neutral pH.

Protocol A: Reactive Liquid-Liquid Extraction (LLE)
Mechanism: Ion-Pair Formation / Reverse Micelle Extraction. Best For: High-purity recovery

from concentrated batches; analytical sample preparation.

This method utilizes high-molecular-weight amines (HMWA) dissolved in an apolar solvent. The

amine acts as a liquid anion exchanger, forming a lipophilic ion-pair with the anionic dye at low

pH, which is then back-extracted (stripped) at high pH.

Reagents & Equipment
Extractant: Diisotridecylamine (or Alamine 336).

Diluent: Kerosene, Shellsol D70, or Hexane.

Stripping Agent: 20% (w/w) NaOH.

Acidifier:

(Concentrated).
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Equipment: Separatory funnels (lab scale) or Centrifugal Contactor (pilot scale).

Step-by-Step Protocol
Feed Conditioning:

Filter the raw effluent (0.45 µm) to remove suspended solids.

Acidify the filtrate to pH 1.6 ± 0.1 using

. Rationale: At this pH, the amine is fully protonated (

), and the dye sulfonate groups remain anionic, maximizing electrostatic attraction.

Organic Phase Preparation:

Dissolve the amine (Extractant) in the Diluent to a concentration of 2–5% (v/v).

Note: Higher amine concentrations increase viscosity, hindering phase separation.

Extraction (Forward):

Mix the Aqueous Feed and Organic Phase at a 1:1 to 1:5 ratio (Organic:Aqueous).

Agitate vigorously for 5–10 minutes.

Allow phase separation (settling time: ~10–20 mins). The dye transfers to the upper

organic phase (blue).

Reaction:

Stripping (Back-Extraction):

Collect the dye-loaded organic phase.

Contact with 20% NaOH at an Organic:Aqueous ratio of 5:1.

Agitate for 5 minutes. The high pH deprotonates the amine, releasing the dye back into the

small volume of aqueous alkaline solution.
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Result: A highly concentrated (>50x) dye solution suitable for reuse or precipitation.

Solvent Regeneration:

The organic phase (now clear) is recycled back to Step 3.[2]

Protocol B: Regenerable Solid-Phase Extraction
(SPE)
Mechanism: Electrostatic Adsorption & pH-Swing Desorption. Best For: Polishing dilute

effluents (<100 ppm) and resource recovery.

We utilize a Chitosan-based hydrogel or Mesoporous Activated Carbon. Chitosan is preferred

for its high density of amine groups (

), which switch charge based on pH.

Workflow Diagram (Graphviz)
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Figure 1: Closed-loop adsorption-desorption cycle for AB161 recovery.

Step-by-Step Protocol
Sorbent Preparation:

Use cross-linked chitosan beads to prevent dissolution at low pH.
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Condition beads in pH 3.0 buffer to protonate amine sites (

).

Adsorption (Loading):

Adjust effluent pH to 3.0–4.0.

Dose sorbent at 1–2 g/L.

Contact time: 120 minutes (Equilibrium is usually reached by 90 min).

Validation: Monitor supernatant absorbance at 578 nm.

Desorption (Recovery):

Filter the loaded beads.

Immerse in 0.1 M NaOH mixed with 10% Ethanol (Ethanol aids in breaking hydrophobic

interactions of the dye structure).

Stir for 60 minutes.

Filter.[3][4][5] The filtrate contains the purified AB161.

Protocol C: Nanofiltration (NF) Concentration
Mechanism: Size Exclusion & Donnan Exclusion. Best For: Large-scale continuous processing;

Zero Liquid Discharge (ZLD) systems.

Since AB161 (MW >800 Da as complex) is significantly larger than the Molecular Weight Cut-

Off (MWCO) of loose NF membranes, rejection rates typically exceed 98%.

Operational Parameters
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Parameter Specification Notes

Membrane Type
Polyamide TFC (e.g., NF270,

Desal 5DK)
MWCO: 200–400 Da.

Operating Pressure 6 – 15 bar
Higher pressure increases flux

but compacts fouling layer.

Cross-Flow Velocity > 0.5 m/s
Critical to minimize

concentration polarization.

Feed pH 6.0 – 8.0

Neutral pH prevents

membrane damage and

maintains dye solubility.

Temperature 25°C – 35°C

Higher temp improves flux but

requires thermal stability

check.

Protocol
Pre-filtration: Pass effluent through a 5 µm cartridge filter to protect the NF spiral wound

module.

System Start-up: Ramp pressure slowly (0.5 bar/sec) to operating setpoint (10 bar).

Concentration Mode: Recirculate the retentate (concentrate) to the feed tank while collecting

permeate.

Volume Reduction Factor (VRF): Run until VRF reaches 10–20 (i.e., 1000L feed reduced to

50–100L concentrate).

Cleaning (CIP): If flux drops >15%, perform alkaline clean (pH 11) to remove organic dye

fouling, followed by acid rinse.

Analytical Validation
To ensure scientific integrity, extraction efficiency (

) must be quantified.
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UV-Vis Spectrophotometry:

: 578 nm.[6][7]

Calibration: Prepare standards (1–50 ppm) in the same solvent matrix as the sample to

account for solvatochromic shifts.

Formula:

HPLC-DAD (Purity Check):

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

Mobile Phase: Acetonitrile : Water (containing 10mM Ammonium Acetate). Gradient

elution.

Detection: Diode Array at 578 nm.

Purpose: Verifies that the extracted blue compound is intact AB161 and not a degradation

byproduct (free ligand or demetallated azo).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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